Dicyclopentylmethanone
Overview
Description
Dicyclopentylmethanone is a useful research compound. Its molecular formula is C11H18O and its molecular weight is 166.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Analytical Characterization and Detection
- Dicyclopentylmethanone and related compounds have been characterized and detected in various biological matrices using techniques like gas chromatography and liquid chromatography-mass spectrometry. This analytical characterization is crucial for understanding their behavior and presence in different environments (De Paoli et al., 2013).
Potential Anti-Inflammatory and Cytoprotective Properties
- Studies have explored the anti-inflammatory and cytoprotective activities of compounds structurally related to this compound. Such research indicates potential therapeutic applications in treating various diseases with an inflammatory basis, including dermatitis, periodontitis, and autoimmune disorders (Honda et al., 2007).
Antimicrobial and Antifungal Activities
- Research has demonstrated that compounds similar to this compound possess antimicrobial and antifungal activities, which could be significant in the development of new medications and treatments for infectious diseases (Darwish et al., 2014).
Impact on Pathogens and Virulence Factors
- This compound and related compounds have shown efficacy in inhibiting the growth and virulence factors of pathogens such as Candida albicans, indicating their potential in antimicrobial therapies (Ali et al., 2018).
Biomedical Research Implications
- There is ongoing research into the use of this compound-related compounds in various biomedical applications, including their effects on cellular models and potential therapeutic applications in different diseases (Moullan et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
dicyclopentylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18O/c12-11(9-5-1-2-6-9)10-7-3-4-8-10/h9-10H,1-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWDXDEBDJICFAS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)C2CCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10396825 |
Source
|
| Record name | dicyclopentylmethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10396825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
17610-48-9 |
Source
|
| Record name | dicyclopentylmethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10396825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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